Cas no 2734773-36-3 (2-(4-Chloro-2,3-difluorophenyl)propan-2-ol)

• Product Name: 2-(4-Chloro-2,3-difluorophenyl)propan-2-ol
• CAS No: 2734773-36-3
• MF: C₉H₉ClF₂O
• MW: 206.62
• CID: 5080595
• Update Time: 2025-05-23

2-(4-Chloro-2,3-difluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-2,3-difluorophenyl)propan-2-ol

• Inchi： 1S/C9H9ClF2O/c1-9(2,13)5-3-4-6(10)8(12)7(5)11/h3-4,13H,1-2H3
• InChI Key： UUEGGOZGMOEHQP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(C)(C)O)=C(F)C=1F

Additional information on 2-(4-Chloro-2,3-difluorophenyl)propan-2-ol

2-(4-Chloro-2,3-difluorophenyl)propan-2-ol: A Comprehensive Overview

2-(4-Chloro-2,3-difluorophenyl)propan-2-ol (CAS No. 2734773-36-3) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its chloro, difluoro, and propanol functionalities, which contribute to its diverse chemical properties and applications. Recent advancements in synthetic methodologies and its biological evaluations have further solidified its importance in modern chemistry.

The molecular structure of 2-(4-Chloro-2,3-difluorophenyl)propan-2-ol consists of a phenyl ring substituted with chlorine and two fluorine atoms at the 4-, 2-, and 3-positions, respectively. The propanol group attached to the phenyl ring introduces hydroxyl functionality, enhancing its solubility in polar solvents and facilitating various chemical transformations. This compound exhibits a melting point of approximately -5°C and a boiling point around 180°C, making it suitable for a wide range of industrial and laboratory applications.

Recent studies have highlighted the potential of 2-(4-Chloro-2,3-difluorophenyl)propan-2-ol as an intermediate in the synthesis of bioactive compounds. For instance, researchers have employed this compound in the development of novel antidepressants and neuroprotective agents, leveraging its ability to modulate serotonin reuptake and reduce oxidative stress. Its unique electronic properties also make it a promising candidate for use in OLED materials, where it can enhance light-emitting efficiency.

The synthesis of 2-(4-Chloro-2,3-difluorophenyl)propan-2-ol typically involves a multi-step process that begins with the preparation of the corresponding phenolic derivative. Advanced techniques such as Friedel-Crafts alkylation and nucleophilic substitution are often employed to achieve high yields and purity. Recent innovations in catalytic systems have further optimized these processes, reducing production costs and minimizing environmental impact.

In terms of applications, 2-(4-Chloro-2,3-difluorophenyl)propan-2-ol has found extensive use in the formulation of agrochemicals, particularly as a precursor for herbicides and fungicides. Its ability to inhibit key enzymes involved in plant metabolism makes it highly effective in controlling agricultural pests. Additionally, this compound has been explored for its potential in the development of biodegradable polymers, offering a sustainable alternative to traditional plastics.

From an environmental perspective, understanding the ecological impact of 2-(4-Chloro-2,3-difluorophenyl)propan-2-ol is crucial. Recent toxicity studies have demonstrated that this compound exhibits low acute toxicity to aquatic organisms when used at recommended application rates. However, long-term exposure studies are still needed to fully assess its impact on ecosystems.

In conclusion, 2-(4-Chloro-2,3-difluorophenyl)propan-2-ol (CAS No. 2734773-36-3) stands as a testament to the ingenuity of modern chemistry. Its unique structure, versatile properties, and wide-ranging applications continue to drive innovation across multiple industries. As research into this compound progresses, it is expected to play an even more pivotal role in addressing global challenges in health, agriculture, and sustainability.